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Compound of Interest

Compound Name: NSC 15364

cat. No.: B1267512

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on the use of NSC 15364, a known inhibitor of
VDACL1 oligomerization and apoptosis.

Frequently Asked Questions (FAQSs)

Q1: What is the solubility of NSC 15364 in DMSO?

Al: The solubility of NSC 15364 in dimethyl sulfoxide (DMSOQO) has been reported by various
suppliers, with values ranging from 48 mg/mL to 125 mg/mL. It is crucial to use fresh,
anhydrous DMSO for optimal dissolution, as DMSO is hygroscopic and absorbed moisture can
significantly reduce the solubility of the compound.[1][2]

Q2: How should | prepare a stock solution of NSC 15364 in DMSO?

A2: To prepare a stock solution, dissolve NSC 15364 powder in fresh, anhydrous DMSO to
your desired concentration. If the compound does not dissolve readily, you can sonicate the
solution or warm it gently at 37°C to facilitate dissolution.[2] For long-term storage, it is
recommended to aliquot the stock solution into single-use vials to avoid repeated freeze-thaw
cycles.

Q3: What are the recommended storage conditions for NSC 15364 stock solutions?

A3: NSC 15364 powder can be stored at -20°C for up to 3 years. Once dissolved in DMSO, the
stock solution should be stored at -80°C for up to one year or at -20°C for up to one month.[1]
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Q4: What is the mechanism of action of NSC 153647

A4: NSC 15364 functions as an inhibitor of Voltage-Dependent Anion Channel 1 (VDAC1)
oligomerization.[3] VDACL1 is a protein in the outer mitochondrial membrane that plays a key
role in regulating metabolism and apoptosis. Upon apoptotic stimuli, VDAC1 monomers can
assemble into oligomers, forming a large channel that allows for the release of pro-apoptotic
factors like cytochrome c from the mitochondria into the cytosol, ultimately leading to cell death.
NSC 15364 directly interacts with VDACL to prevent this oligomerization process, thereby
inhibiting apoptosis.

Troubleshooting Guides
Solubility and Solution Preparation Issues
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Issue

Possible Cause

Troubleshooting Steps

Precipitation observed when

preparing stock solution.

- DMSO has absorbed
moisture.- Compound

concentration is too high.

- Use a fresh, unopened bottle
of anhydrous DMSO.- Try
preparing a lower
concentration stock solution.-
Gently warm the solution to
37°C and/or sonicate to aid

dissolution.

Compound precipitates out of
solution when diluted in
agueous media for cell culture

experiments.

- NSC 15364 is insoluble in
water and ethanol.[1]- The final
concentration of DMSO in the
cell culture medium is too low

to maintain solubility.

- Make serial dilutions of your
DMSO stock solution in DMSO
first before adding to the
aqueous medium.- Ensure the
final concentration of DMSO in
your cell culture medium does
not exceed a level that is toxic
to your cells (typically <0.5%).
Always include a vehicle
control (medium with the same
final DMSO concentration) in

your experiments.

Inconsistent experimental
results between different

batches of stock solution.

- Degradation of the compound
due to improper storage.-
Repeated freeze-thaw cycles

of the stock solution.

- Prepare fresh stock solutions
regularly.- Aliquot stock
solutions into single-use
volumes to avoid repeated

freezing and thawing.

Quantitative Data Summary
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Parameter Value Unit Source
Molecular Weight 242.28 g/mol [1]

Solubility in DMSO 50 (206.37 mM) mg/mL (mM) MedchemExpress
125 (515.93 mM) mg/mL (mM) GlpBio

48 (198.11 mM) mg/mL (mM) Selleck Chemicals[1]

Storage (Powder) -20°C for 3 years [1]

Storage (in DMSO)

-80°C for 1 year-20°C
for 1 month

[1]

Experimental Protocols
Protocol 1: Preparation of NSC 15364 Stock Solution

o Materials:

o NSC 15364 powder

o Anhydrous Dimethyl Sulfoxide (DMSO)

o Sterile microcentrifuge tubes

o Sonicator or water bath

e Procedure:

1. Equilibrate NSC 15364 powder and anhydrous DMSO to room temperature.

2. Weigh the desired amount of NSC 15364 powder and place it in a sterile microcentrifuge

tube.

3. Add the appropriate volume of anhydrous DMSO to achieve the desired stock

concentration (e.g., 10 mM, 20 mM, or 50 mM).

4. Vortex the tube to mix.
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5. If the compound does not fully dissolve, sonicate the tube for 10-15 minutes or incubate in
a 37°C water bath for 15-30 minutes with intermittent vortexing until the solution is clear.

6. Aliquot the stock solution into single-use, sterile microcentrifuge tubes.

7. Store the aliquots at -20°C for short-term storage (up to 1 month) or -80°C for long-term
storage (up to 1 year).

Protocol 2: Cell Viability Assay using MTT

This protocol is a general guideline. The optimal cell number and NSC 15364 concentration
should be determined empirically for each cell line. A recent study has shown efficacy of NSC
15364 at a concentration of 100 uM in H1299, MDA-MB-231, and HEYAS cell lines.

e Materials:
o Cells of interest
o Complete cell culture medium
o NSC 15364 DMSO stock solution
o 96-well cell culture plates

o MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in
PBS)

o Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCI)
o Microplate reader
e Procedure:
1. Seed cells in a 96-well plate at a predetermined optimal density and incubate overnight.

2. Prepare serial dilutions of the NSC 15364 stock solution in complete cell culture medium.
Ensure the final DMSO concentration is consistent across all wells and does not exceed a
non-toxic level (e.g., <0.5%). Include a vehicle control (medium with DMSO only).
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3. Remove the old medium from the cells and add the medium containing the different
concentrations of NSC 15364.

4. Incubate the plate for the desired treatment period (e.g., 24, 48, or 72 hours).

5. Add 10-20 pL of MTT solution to each well and incubate for 2-4 hours at 37°C, or until
purple formazan crystals are visible.

6. Add 100 pL of solubilization solution to each well and mix thoroughly to dissolve the
formazan crystals.

7. Read the absorbance at a wavelength between 550 and 600 nm using a microplate

reader.
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Caption: Signaling pathway of VDAC1-mediated apoptosis and the inhibitory action of NSC
15364.
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Caption: General experimental workflow for a cell viability assay using NSC 15364.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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